(6-Methoxypyridin-3-yl)methanesulfonamide

• Molecular Formula: C7H10N2O3S
• Molecular Weight: 202.23 g/mol
• IUPAC Name: (6-methoxypyridin-3-yl)methanesulfonamide
• InChI: InChI=1S/C7H10N2O3S/c1-12-7-3-2-6(4-9-7)5-13(8,10)11/h2-4H,5H2,1H3,(H2,8,10,11)
• InChI Key: DQMIIXHLFGEYCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)CS(=O)(=O)N

Description

(6-Methoxypyridin-3-yl)methanesulfonamide is a sulfonamide derivative featuring a pyridine ring substituted with a methoxy group at the 6-position and a methanesulfonamide moiety at the 3-position. This compound belongs to a broader class of sulfonamide-based molecules, which are widely studied for their diverse pharmacological and physicochemical properties . The synthesis typically involves sulfonylation reactions, where a methanesulfonyl chloride derivative reacts with a pyridine precursor under controlled conditions, often in the presence of a base such as pyridine .

Sulfonamides are known for their versatility in drug discovery, with applications ranging from antiviral therapies to enzyme inhibition. The methoxy group in this compound likely enhances solubility compared to more lipophilic substituents (e.g., chloro or fluoro), while the sulfonamide moiety provides hydrogen-bonding capacity, critical for target interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-Methoxypyridin-3-yl)methanesulfonamide typically involves the reaction of 6-methoxypyridine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product.

Industrial Production Methods: Industrial production of (6-Methoxypyridin-3-yl)methanesulfonamide follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to maximize yield and purity. The product is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: (6-Methoxypyridin-3-yl)methanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The methoxypyridine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophiles like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed:

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

(6-Methoxypyridin-3-yl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (6-Methoxypyridin-3-yl)methanesulfonamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit enzyme activity by binding to the active site, preventing substrate access. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Substituent Variations and Heterocyclic Modifications

The structural uniqueness of (6-Methoxypyridin-3-yl)methanesulfonamide becomes evident when compared to analogues with differing substituents or heterocyclic cores:

Compound Name	Heterocycle	Key Substituents	Synthetic Method (Reference)
(6-Methoxypyridin-3-yl)methanesulfonamide	Pyridine	6-methoxy, 3-methanesulfonamide	Sulfonylation of pyridine precursors
6-Chloro-N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-sulfonamide	Pyridine	6-chloro, 3-sulfonamide with fluorophenyl	Multi-step alkylation/sulfonylation
Quinoline-methanesulfonamide derivatives	Quinoline	Methanesulfonamide linkers	Suzuki coupling and sulfonylation
(1H-Indazol-3-yl)methanesulfonamide	Indazole	Methanesulfonamide at 3-position	Isoxazole-to-indazole isostere replacement

• Substituent Effects : The 6-methoxy group in the target compound confers moderate hydrophilicity, contrasting with the lipophilic 6-chloro and 3-fluorophenyl groups in ’s analogue. This difference likely impacts solubility and membrane permeability .
• Heterocyclic Core: Pyridine-based sulfonamides (as in the target compound) are structurally simpler than quinoline or indazole derivatives, which may reduce synthetic complexity but limit conformational diversity compared to bulkier heterocycles .

Impact of Structural Features on Physicochemical Properties

• Solubility: The methoxy group enhances aqueous solubility relative to chloro or fluoro substituents. For instance, quinoline derivatives with phenyl linkers (e.g., compound 39 in ) exhibited solubility <5 μg/mL, whereas pyrrolidine-linked analogues (e.g., 48) improved solubility while maintaining potency .

Computational Insights into Molecular Interactions

Additionally, docking studies () emphasize that heterocyclic core geometry (e.g., pyridine vs. indazole) dictates binding modes to biological targets like ion channels .

Biological Activity

(6-Methoxypyridin-3-yl)methanesulfonamide is a compound that has garnered attention for its potential therapeutic applications, particularly in the context of inflammation and cardiac health. This article explores its biological activity, mechanisms of action, and relevant research findings.

Anti-inflammatory Properties

Research indicates that (6-Methoxypyridin-3-yl)methanesulfonamide exhibits significant anti-inflammatory effects. In a study focused on myocardial infarction (MI), the compound was shown to improve cardiac function and reduce inflammation in the myocardium. Mice treated with this compound demonstrated lower levels of inflammatory markers and improved left ventricular ejection fraction compared to untreated controls .

The compound acts primarily through the blockade of S100A9, a protein involved in the inflammatory response. By inhibiting S100A9, (6-Methoxypyridin-3-yl)methanesulfonamide reduces neutrophil and monocyte recruitment to inflamed tissues, thereby mitigating tissue damage and promoting repair processes . This mechanism is crucial during the acute phase of myocardial ischemia, where excessive inflammation can lead to further cardiac injury.

Case Studies and Experimental Data

• Myocardial Ischemia Studies : In a controlled study, mice were subjected to induced myocardial infarction and treated with (6-Methoxypyridin-3-yl)methanesulfonamide. The results showed:
  • Infarction Size : Significantly reduced in treated mice compared to controls (measured by TTC staining).
  • Cardiac Function : Improved left ventricular function as assessed by echocardiography.
  • Inflammatory Markers : Decreased levels of S100A8/A9 in plasma and myocardium post-treatment .
• Sepsis Model : The compound was also evaluated in a sepsis model, where it demonstrated:
  • Mortality Reduction : Improved survival rates in treated groups.
  • Cytokine Levels : Lower plasma concentrations of pro-inflammatory cytokines, indicating a systemic anti-inflammatory effect .

Comparative Analysis of Biological Activity

Study Context	Key Findings	Measurement Methodology
Myocardial Infarction	Reduced infarction size; improved cardiac output	TTC staining; echocardiography
Sepsis	Enhanced survival; decreased inflammatory cytokines	Plasma cytokine assays